Cas no 2009-00-9 (Bicyclo[3.1.0]hexane,4-methylene-1-(1-methylethyl)-, (1R,5R)-)

Bicyclo[3.1.0]hexane,4-methylene-1-(1-methylethyl)-, (1R,5R)- structure
2009-00-9 structure
Product Name:Bicyclo[3.1.0]hexane,4-methylene-1-(1-methylethyl)-, (1R,5R)-
CAS No:2009-00-9
MF:C10H16
MW:136.234043121338
CID:249569
Update Time:2025-04-19

Bicyclo[3.1.0]hexane,4-methylene-1-(1-methylethyl)-, (1R,5R)- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.1.0]hexane,4-methylene-1-(1-methylethyl)-, (1R,5R)-
    • (+)-Sabinene
    • 1,4 cyclohexanedione
    • 4(10)-thujene
    • 4-me
    • 4-methylene-1-(1-methylethyl)bicyclo[3,1,0]hexane
    • 4-methylene-1-(1-methylethyl)bicyclo[3.1.0]hexane
    • 4-methylene-1-(1-methylethyl)-bicyclo[3.1.0]hexane
    • 4-methylenecyclohexanone
    • AC1LCBE9
    • CTK0J1195
    • Cyclohexanone, 4-methylene-
    • Cyclohexanone, 4-methylidene-
    • monoethylene ketal
    • RW2919
    • SureCN170119
    • thuj-4(10)-ene
    • (1R,5R)-sabinene
    • (1R,5R)-1-isopropyl-4-methylenebicyclo[3.1.0]hexane
    • Sabinene
    • (-)-4(10)-Thujene
    • (-)-Sabinene
    • Inchi: 1S/C10H16/c1-7(2)10-5-4-8(3)9(10)6-10/h7,9H,3-6H2,1-2H3
    • InChI Key: NDVASEGYNIMXJL-UHFFFAOYSA-N
    • SMILES: CC(C12CCC(=C)C1C2)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • XLogP3: 4.222

Experimental Properties

  • Density: 0.844 g/mL at 20 °C(lit.)
  • Boiling Point: 163-164 °C(lit.)
  • Flash Point: 36 °C
  • Refractive Index: n20/D 1.468
  • LogP: 2.99870

Bicyclo[3.1.0]hexane,4-methylene-1-(1-methylethyl)-, (1R,5R)- Security Information

  • Hazardous Material transportation number:UN 1993
  • Hazard Category Code: 36/37/38-10
  • Safety Instruction: 16-26-36
  • Hazardous Material Identification: Xi
  • HazardClass:3.2
  • PackingGroup:III
  • Risk Phrases:36/37/38
  • Packing Group:III
  • Hazard Level:3.2
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